2,4-Difluororesorcinol

• IUPAC Name: 2,4-difluorobenzene-1,3-diol
• InChI: InChI=1S/C6H4F2O2/c7-3-1-2-4(9)5(8)6(3)10/h1-2,9-10H
• InChI Key: IBNBFQFUGXNAKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1O)F)O)F
• Molecular Formula: C6H4F2O2
• DSSTOX Substance ID: DTXSID30445607
• Molecular Weight: 146.09 g/mol
• CAS RN: 195136-71-1

Description

2,4-Difluororesorcinol is a fluorinated building block. It has a molecular weight of 146.09 and its molecular formula is C6H4F2O2.

Molecular Structure Analysis

The molecular structure of 2,4-Difluororesorcinol consists of a resorcinol ring with two fluorine atoms at the 2 and 4 positions. The SMILES string representation of the molecule is Oc1ccc(F)c(O)c1F.

Physical And Chemical Properties Analysis

2,4-Difluororesorcinol is a solid substance with a melting point range of 57-88 °C. It has a density of 1.5±0.1 g/cm3 and a molar refractivity of 30.0±0.3 cm3. The compound is soluble in DMSO.

Scientific Research Applications

Environmental Behavior and Degradation

The persistence and widespread use of 2,4-dichlorophenoxyacetic acid (2,4-D) in agricultural settings highlight the importance of understanding its environmental fate and degradation mechanisms. Research indicates that 2,4-D and its analogs, which share structural similarities with 2,4-Difluororesorcinol, are prone to microbial degradation, offering a potential pathway for mitigating environmental contamination. Microorganisms play a crucial role in the biodegradation of these compounds, transforming them into less harmful substances and thereby reducing their persistence in the environment (Magnoli et al., 2020). This microbial action represents a critical area of study for understanding and enhancing the natural attenuation of such pollutants.

Toxicological Impacts and Human Health

The toxicological profiles and potential health risks associated with exposure to 2,4-D and its derivatives, including compounds like 2,4-Difluororesorcinol, have been a subject of extensive study. These compounds have been associated with various adverse health effects, including potential carcinogenicity, neurotoxicity, and immunotoxicity. A comprehensive review of 2,4-D highlighted the need for further research into its effects on human health, particularly concerning its potential to cause cancer and other chronic conditions (Garabrant & Philbert, 2002). Understanding the mechanisms through which these compounds exert their toxic effects is vital for assessing risk and developing strategies to protect public health.

Mechanism of Action

Target of Action

2,4-Difluororesorcinol is a fluorinated building block

Mode of Action

As a fluorinated building block, it may be involved in the synthesis of various complex molecules, potentially interacting with its targets in a manner dependent on the specific structure of the synthesized molecule .

Biochemical Pathways

Given its role as a building block in the synthesis of complex molecules, it may be involved in a variety of biochemical pathways depending on the specific molecules it helps to form .

Result of Action

As a building block in the synthesis of complex molecules, its effects would likely be dependent on the specific molecules it helps to form .

Safety and Hazards

2,4-Difluororesorcinol is classified as Acute Tox. 3 Oral, indicating that it’s toxic if swallowed. It’s recommended to avoid eating, drinking, or smoking when using this product. If swallowed, immediate medical attention is required.

Synthesis routes and methods

Procedure details

A solution of Compound 3 (0.64 g, 3.7 mmol) in dichloromethane (0.3M, anhydrous) at room temperature under nitrogen is treated with boron tribromide solution (3.0 equivalents, 1.0M in dichloromethane, Aldrich or Fluka) via syringe over five minutes. The reaction is monitored by TLC, and takes 24-48 hours to reach completion; an additional 0.5 equivalents of boron tribromide solution is sometimes necessary to drive the reaction to completion. The reaction mixture is carefully quenched with water, and the resulting mixture is stirred until all precipitate dissolves. The resulting solution is extracted twice with ether. The ether extract is washed twice with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure and purified by sublimation to yield 0.49 g (90%) of Compound 4 as a colorless crystalline solid: m.p. 100°-101° C.; 1H NMR (CDCl3) 8.99 (s, 1H), 8.62 (s, 1H), 6.32 (td, 1H), 6.05 (m, 1H); 19F (CDCl3) 145.4 (m, 1F), 156.0 (m, 1F). Anal. calc. for C6H4O2F2 ; C, 49.33; H, 2.76. Found: C, 48.96; H, 3.21; N, 0.028.

Q & A

Q1: What is the role of 2,4-difluororesorcinol in the synthesis of fluorinated fluoresceins, and how does its incorporation impact the properties of the resulting dyes?

A1: 2,4-Difluororesorcinol is a key precursor in the synthesis of fluorinated fluoresceins, also known as Oregon Green dyes []. It reacts with phthalic anhydride or its derivatives to form the fluorinated fluorescein molecule. The incorporation of fluorine atoms into the fluorescein structure, facilitated by using 2,4-difluororesorcinol, leads to several improved properties compared to non-fluorinated fluorescein:

• Enhanced photostability: Fluorinated fluoresceins exhibit higher photostability [], meaning they are less prone to degradation when exposed to light, making them more suitable for imaging applications.
• Lower pKa values: The pKa values of fluorinated fluoresceins are lower (3.3-6.1) than that of fluorescein (6.5) []. This means they ionize at a lower pH, which is beneficial for biological applications where maintaining a physiological pH is crucial.
• High quantum yields: Some fluorinated fluoresceins demonstrate very high quantum yields (0.85-0.97) []. A high quantum yield indicates that the molecule efficiently converts absorbed light into emitted fluorescence, resulting in a brighter signal.